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Compound of Interest

Compound Name:
7-oxo-7-(3-

phenoxyphenyl)heptanoic Acid

Cat. No.: B1365155 Get Quote

CAS Number: 871127-76-3

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide serves to consolidate the available scientific and technical information

regarding the chemical compound 7-oxo-7-(3-phenoxyphenyl)heptanoic acid. Despite a

comprehensive search of scientific literature, patent databases, and chemical repositories, it is

evident that this compound is primarily documented as a chemical intermediate or building

block for organic synthesis. There is a notable absence of published research detailing its

biological activity, mechanism of action, or specific applications in drug development.

Consequently, this guide will focus on the available chemical and structural information.

Chemical and Physical Properties
A summary of the fundamental properties of 7-oxo-7-(3-phenoxyphenyl)heptanoic acid is

presented below. This information is aggregated from various chemical supplier databases.
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Property Value Source

CAS Number 871127-76-3 Multiple Chemical Suppliers

Molecular Formula C₁₉H₂₀O₄ [1][2][3]

Molecular Weight 312.36 g/mol [1][2][3]

Canonical SMILES
C1=CC=C(C=C1)OC2=CC=C

C(=C2)C(=O)CCCCCC(=O)O
[1]

Physical Description Solid (predicted) General chemical knowledge

Solubility

Predicted to be soluble in

organic solvents such as

DMSO and methanol.

General chemical knowledge

Synthesis and Reactivity
Detailed experimental protocols for the synthesis of 7-oxo-7-(3-phenoxyphenyl)heptanoic
acid are not readily available in published literature. However, based on its chemical structure,

a logical synthetic approach would involve the Friedel-Crafts acylation of 3-phenoxytoluene

with a derivative of heptanedioic acid. The presence of both a ketone and a carboxylic acid

functional group makes it a versatile building block for further chemical modifications.

The logical relationship for a potential synthetic pathway is illustrated below.
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A potential synthetic route to the target compound.

Biological Activity and Mechanism of Action
As of the latest available information, there are no published studies that describe the biological

activity or mechanism of action of 7-oxo-7-(3-phenoxyphenyl)heptanoic acid. It is not listed

in major pharmacological databases as a compound with known therapeutic effects. Its primary

utility appears to be in the synthesis of more complex molecules that may have biological

relevance.

Experimental Protocols
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Consistent with the lack of data on its biological activity, no experimental protocols for assays

or in-vitro/in-vivo studies involving 7-oxo-7-(3-phenoxyphenyl)heptanoic acid have been

found in the public domain.

Conclusion
7-oxo-7-(3-phenoxyphenyl)heptanoic acid (CAS 871127-76-3) is a chemical compound with

a well-defined structure, primarily available as a research chemical or building block for organic

synthesis. The current body of scientific knowledge lacks any information on its biological

properties, potential therapeutic applications, or detailed experimental procedures.

Researchers interested in this molecule are encouraged to perform initial screening assays to

determine any potential biological effects. This guide will be updated as new information

becomes publicly available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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